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Compound of Interest

Compound Name: 2-Ethylhexyl cinnamate

CAS No.: 16397-78-7

Cat. No.: B095782

Get Quote

CAS No: 5466-77-3 Synonyms: Octinoxate, Octyl methoxycinnamate, Eusolex 2292 Physical

State: Viscous, pale yellow liquid

Executive Safety Summary
For Senior Researchers & Lab Managers: While 2-Ethylhexyl cinnamate is widely recognized

as a UV filter in consumer sunscreens, handling the pure, analytical-grade substance (100%

concentration) in a research setting presents distinct risks often overlooked due to its

commercial familiarity.

The primary operational hazards are aquatic toxicity (requiring strict waste segregation) and

viscosity-related handling errors (leading to splashes and contamination). Unlike volatile

solvents, this compound is lipophilic and persistent; spills are difficult to clean and pose long-

term environmental liability.

Core Directive: Treat as a Class 9 Miscellaneous Dangerous Good (Environmentally

Hazardous) regardless of volume.
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Hazard Identification & Risk Assessment
Before selecting PPE, we must define the specific threats. This compound is not acutely fatal to

humans but is a sensitizer and an environmental toxin.

Hazard Category GHS Code Description
Operational
Implication

Environmental H411

Toxic to aquatic life

with long lasting

effects.[1][2]

CRITICAL: Zero-

discharge policy. No

sink disposal.

Health H317
May cause an allergic

skin reaction.[2][3]

Direct skin contact

must be prevented to

avoid sensitization

over time.

Health H319
Causes serious eye

irritation.[1][2]

Viscous nature

increases "stickiness"

upon eye contact;

difficult to rinse.

Physical N/A
Flash Point > 100°C

(Combustible).

Low fire risk under

normal lab conditions,

but avoid open

flames.

Personal Protective Equipment (PPE) Matrix
Glove Selection Logic (Permeation vs. Degradation)
Recommendation:Nitrile is the superior choice over Latex.

Why? 2-Ethylhexyl cinnamate is a lipophilic ester. Natural rubber latex is susceptible to

swelling and permeation by organic esters. Nitrile provides a more robust barrier against

lipid-soluble compounds.
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PPE Component Specification Rationale

Hand Protection Nitrile (≥ 0.11 mm)

Excellent resistance to

oils/esters. Change every 60

mins or immediately after

splash.

Eye Protection Safety Goggles (Indirect Vent)

Preferred over safety glasses

due to the liquid's viscosity. If a

splash occurs, the oil adheres

to skin/eyes, making standard

rinsing slower.

Body Protection Lab Coat (Cotton/Poly blend)

Standard protection. If

handling >1L, use a chemical-

resistant apron (Tyvek®).

Respiratory Fume Hood (Standard)

Low vapor pressure (< 1 Pa @

20°C) means inhalation risk is

low unless heating or

aerosolizing.

PPE Decision Logic Diagram
The following decision tree illustrates the escalation of PPE based on experimental conditions.
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Experimental Condition

Standard Bench Handling
(Ambient Temp, <500mL)

Heated Process
(>60°C) or Aerosolization

Bulk Transfer
(>1 Liter)

PPE: Nitrile Gloves + Safety Glasses
Engineering: Fume Hood optional

PPE: Nitrile (Double) + Goggles + Respirator (P95)
Engineering: Fume Hood REQUIRED

PPE: Nitrile (Long Cuff) + Goggles + Apron
Engineering: Secondary Containment Tray

Click to download full resolution via product page

Caption: PPE escalation logic based on thermal state and volume of 2-Ethylhexyl cinnamate.

Operational Protocol: Handling & Dispensing
The Viscosity Challenge
2-Ethylhexyl cinnamate is an oil. Standard air-displacement pipettes often result in under-

dosing and dripping because the liquid clings to the tip.

Optimized Dispensing Steps:

Use Positive Displacement Pipettes: If unavailable, use "Reverse Pipetting" technique with

standard tips to ensure accuracy and prevent dripping.

Glassware Choice: Use glass over plastic where possible to minimize adsorption, though

high-density polyethylene (HDPE) is compatible for storage.

Light Sensitivity: Store in amber glass or wrap containers in foil. This compound degrades

under UV light (photo-instability), which alters its chemical profile.

Lifecycle Workflow Diagram
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This workflow ensures chain-of-custody safety from receipt to disposal.

1. Receipt & Check
(Verify CAS 5466-77-3)

2. Storage
(Amber Glass, <25°C, Dark)

 Log Inventory 3. Dispensing
(Fume Hood, Secondary Cont.)

 Acclimate

4. Experimentation

5. Waste Segregation
(Non-Halogenated Organic)

 Excess/Wipes

 Do NOT Flush

Click to download full resolution via product page

Caption: Cradle-to-grave workflow emphasizing light protection and waste segregation.

Emergency Response & Disposal
Spill Management (The "Oil" Factor)
Because this substance is hydrophobic, water-based cleanup is ineffective and will only spread

the contamination.

Isolate: Evacuate the immediate area if the spill is >100mL.

Contain: Use hydrophobic absorbent pads (white oil-only pads) or vermiculite. Do not use

water.[3]

Solvent Wipe: After absorbing the bulk liquid, clean the surface with Ethanol (70%) or

Isopropanol. The cinnamate ester is soluble in alcohol, which aids in removing the oily

residue.

Soap & Water: Final wash with detergent and water.

Disposal Strategy (Zero Discharge)
Classification: Hazardous Chemical Waste (Ecotoxic).

Container: Collect in "Non-Halogenated Organic Waste" containers.

Prohibition:NEVER pour down the sink. Even small amounts can be toxic to aquatic

organisms in local water treatment outputs.
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Contaminated Solids: Pipette tips, wipes, and gloves with visible residue must be disposed

of as solid hazardous waste, not regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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